Cas no 151671-43-1 (1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one)
151671-43-1 structure
Product Name:1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one
CAS No:151671-43-1
MF:C13H13NO4
MW:247.246623754501
CID:2778878
PubChem ID:71346404
Update Time:2025-04-21
1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 151671-43-1
- 1-(3-(3,4-Dimethoxyphenyl)isoxazol-5-yl)ethanone
- DTXSID60772493
- 1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one
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- Inchi: 1S/C13H13NO4/c1-8(15)12-7-10(14-18-12)9-4-5-11(16-2)13(6-9)17-3/h4-7H,1-3H3
- InChI Key: CWMHUSCIECDYOT-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC(C2C=CC(=C(C=2)OC)OC)=N1
Computed Properties
- Exact Mass: 247.08445790Da
- Monoisotopic Mass: 247.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.6Ų
1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
151671-43-1 (1-[3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-yl]ethan-1-one) Related Products
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